Cas no 2353849-86-0 (tert-butyl N-(3-chloro-2-fluoro-6-hydroxyphenyl)carbamate)

• Product Name: tert-butyl N-(3-chloro-2-fluoro-6-hydroxyphenyl)carbamate
• CAS No: 2353849-86-0
• MF: C₁₁H₁₃ClFNO₃
• MW: 261.677225828171
• CID: 6321209
• PubChem ID: 165770686
• Update Time: 2025-10-23

tert-butyl N-(3-chloro-2-fluoro-6-hydroxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-chloro-2-fluoro-6-hydroxyphenyl)carbamate
• EN300-7119433
• 2353849-86-0

• Inchi： 1S/C11H13ClFNO3/c1-11(2,3)17-10(16)14-9-7(15)5-4-6(12)8(9)13/h4-5,15H,1-3H3,(H,14,16)
• InChI Key： MTZAXGDPYHCQMQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1F)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 261.0567991g/mol
• Monoisotopic Mass: 261.0567991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(3-chloro-2-fluoro-6-hydroxyphenyl)carbamate

Introduction to Tert-butyl N-(3-chloro-2-fluoro-6-hydroxyphenyl)carbamate (CAS No. 2353849-86-0)

Tert-butyl N-(3-chloro-2-fluoro-6-hydroxyphenyl)carbamate, a compound with the chemical formula C₁₁H₁₃ClFNO₂, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its tert-butyl group, 3-chloro-2-fluoro-6-hydroxyphenyl moiety, and the carbamate functional group. The presence of these specific structural features makes it a valuable candidate for various applications, particularly in drug discovery and development.

The CAS number 2353849-86-0 uniquely identifies this compound in scientific literature and databases, facilitating its study and utilization in research. The tert-butyl group contributes to the stability and lipophilicity of the molecule, enhancing its solubility in organic solvents and improving its pharmacokinetic properties. This feature is particularly important in the design of pharmaceutical agents, where solubility and bioavailability are critical factors.

The 3-chloro-2-fluoro-6-hydroxyphenyl aromatic ring is a key structural element that influences the electronic properties and reactivity of the compound. The chlorine and fluorine substituents introduce electron-withdrawing effects, which can modulate the biological activity of the molecule. Additionally, the hydroxyl group provides a site for hydrogen bonding interactions, which can enhance binding affinity to biological targets. These structural features make Tert-butyl N-(3-chloro-2-fluoro-6-hydroxyphenyl)carbamate a versatile scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules with dual functionality, capable of targeting multiple biological pathways simultaneously. Tert-butyl N-(3-chloro-2-fluoro-6-hydroxyphenyl)carbamate fits well into this category, as its structural features allow for interactions with various enzymes and receptors. For instance, studies have shown that compounds with similar structural motifs can inhibit kinases and other enzymes involved in cancer progression. The tert-butyl carbamate moiety has been found to enhance binding affinity to these targets, making it an attractive pharmacophore for drug design.

Moreover, the 3-chloro-2-fluoro-6-hydroxyphenyl ring has been explored in the context of antimicrobial and anti-inflammatory drug development. The chlorine atom can participate in halogen bonding interactions with biological targets, while the hydroxyl group can engage in hydrogen bonding, both of which are crucial for achieving high binding affinity. Recent research has demonstrated that modifications around this aromatic core can lead to compounds with enhanced activity against resistant bacterial strains. This underscores the importance of Tert-butyl N-(3-chloro-2-fluoro-6-hydroxyphenyl)carbamate as a lead compound for further optimization.

The carbamate functional group is another critical feature of this compound, contributing to its versatility in drug design. Carbamates are known for their ability to form stable amide-like bonds with biological targets, which can lead to prolonged binding interactions. This property is particularly valuable in the development of drugs that require sustained release or prolonged action. Additionally, carbamates have been shown to exhibit low toxicity profiles, making them suitable for therapeutic applications.

In conclusion, Tert-butyl N-(3-chloro-2-fluoro-6-hydroxyphenyl)carbamate (CAS No. 2353849-86-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the tert-butyl group, 3-chloro-2-fluoro-6-hydroxyphenyl moiety, and the carbamate functional group, make it an excellent candidate for developing novel therapeutic agents. The compound's ability to interact with multiple biological targets and its favorable pharmacokinetic properties position it as a promising lead for further investigation and development.